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Compound of Interest

Compound Name: 1-Iodoadamantane

Cat. No.: B1585816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Iodoadamantane is a useful reference compound in mass spectrometry, particularly for

applications involving Gas Chromatography-Mass Spectrometry (GC-MS). Its rigid, cage-like

structure and the presence of a single iodine atom provide distinct and predictable

fragmentation patterns, making it a suitable standard for mass calibration, instrument

performance verification, and as an internal standard in certain analytical methods. The high

stability of the resulting adamantyl cation is a key feature of its mass spectrometric behavior.

This document provides detailed application notes and protocols for the use of 1-
iodoadamantane as a standard in mass spectrometry.

Physicochemical Properties and Mass
Spectrometric Data
A summary of the key physicochemical and mass spectrometric properties of 1-
iodoadamantane is presented below.
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Property Value Reference

Molecular Formula C₁₀H₁₅I [1]

Molecular Weight 262.13 g/mol

Exact Mass 262.02185 Da

Appearance Solid

Melting Point 75-76 °C

Ionization Energy 8.6 eV

Appearance Energy (C₁₀H₁₅⁺) 8.7 ± 0.2 eV

Predicted Electron Ionization (EI) Mass Spectrum
An experimental mass spectrum for 1-iodoadamantane is not readily available in public

databases. However, based on the known fragmentation patterns of adamantane derivatives

and iodoalkanes, a predicted fragmentation pattern can be constructed. The primary

fragmentation pathway is expected to be the facile cleavage of the weak carbon-iodine bond,

leading to the formation of the highly stable 1-adamantyl cation.

Predicted Major Fragment Ions:
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m/z Proposed Ion
Predicted Relative
Intensity

Notes

262 [C₁₀H₁₅I]⁺• Low

Molecular ion.

Expected to be of low

abundance due to the

lability of the C-I bond.

135 [C₁₀H₁₅]⁺ High (Base Peak)

1-Adamantyl cation.

Expected to be the

most abundant ion

due to its high

stability.

127 [I]⁺ Moderate

Iodine cation resulting

from C-I bond

cleavage.

93 [C₇H₉]⁺ Moderate

Further fragmentation

of the adamantyl

cation.

79 [C₆H₇]⁺ Moderate

Further fragmentation

of the adamantyl

cation.

67 [C₅H₇]⁺ Moderate

Further fragmentation

of the adamantyl

cation.

Experimental Protocols
The following protocols are designed for the use of 1-iodoadamantane as a mass

spectrometry standard, primarily for GC-MS applications.

Protocol 1: Preparation of 1-Iodoadamantane Standard
Solution
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This protocol describes the preparation of a stock and working standard solution of 1-
iodoadamantane.

Materials:

1-Iodoadamantane (≥98% purity)

Volumetric flasks (10 mL, 100 mL)

Analytical balance

Micropipettes

GC-grade solvent (e.g., Dichloromethane, Ethyl Acetate, or Hexane)

Procedure:

Stock Solution (1 mg/mL):

1. Accurately weigh approximately 10 mg of 1-iodoadamantane into a clean, dry 10 mL

volumetric flask.

2. Record the exact weight.

3. Dissolve the 1-iodoadamantane in a small amount of the chosen GC-grade solvent.

4. Once fully dissolved, bring the volume up to the 10 mL mark with the same solvent.

5. Cap the flask and invert several times to ensure homogeneity.

Working Standard Solution (e.g., 10 µg/mL):

1. Pipette 1 mL of the 1 mg/mL stock solution into a 100 mL volumetric flask.

2. Dilute to the 100 mL mark with the GC-grade solvent.

3. Cap and mix thoroughly. This working solution is suitable for direct injection into the GC-

MS.
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Protocol 2: GC-MS Analysis of 1-Iodoadamantane for
Instrument Performance Verification
This protocol outlines the GC-MS parameters for analyzing the 1-iodoadamantane standard to

verify instrument performance.

Instrumentation and Conditions:

Gas Chromatograph: Standard GC system with a mass selective detector.

Column: A non-polar capillary column, such as a DB-5MS or HP-5MS (e.g., 30 m x 0.25 mm

i.d., 0.25 µm film thickness), is typically suitable.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Injection Volume: 1 µL.

Injector Temperature: 250 °C.

Injection Mode: Splitless.

Oven Temperature Program:

Initial temperature: 70°C, hold for 1 minute.

Ramp: Increase to 280°C at a rate of 10°C/min.

Final hold: Maintain at 280°C for 5 minutes.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: m/z 40-300.

Expected Results:
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A sharp chromatographic peak should be observed for 1-iodoadamantane. The corresponding

mass spectrum should show a base peak at m/z 135, with other characteristic fragments as

outlined in the predicted mass spectrum table. The presence and relative intensity of these ions

can be used to verify the mass accuracy and overall performance of the instrument.

Protocol 3: Use of 1-Iodoadamantane as an Internal
Standard
1-Iodoadamantane can be used as an internal standard for the quantification of analytes with

similar chemical properties and retention times.

Procedure:

Prepare a mixed standard solution: Prepare a solution containing a known concentration of

the analyte(s) of interest and a known concentration of 1-iodoadamantane (the internal

standard).

Prepare samples: To each unknown sample, add a known amount of the 1-iodoadamantane
internal standard solution.

Analysis: Analyze the mixed standard solution and the unknown samples using the

developed GC-MS method.

Quantification: Create a calibration curve by plotting the ratio of the analyte peak area to the

internal standard peak area against the analyte concentration for the standard solutions. Use

this calibration curve to determine the concentration of the analyte in the unknown samples.

Visualizations
Predicted Fragmentation Pathway of 1-Iodoadamantane
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Caption: Predicted EI fragmentation pathway of 1-iodoadamantane.

Experimental Workflow for GC-MS Analysis
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Caption: General workflow for GC-MS analysis using 1-iodoadamantane.
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Logical Relationship for Use as an Internal Standard
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Caption: Logic of using an internal standard for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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